5-Hydroxyisophthaloyl dichloride
Description
5-Hydroxyisophthaloyl dichloride (CAS number: 61842-44-2) is a strategically important compound. It is also known as 5-Hydroxybenzene-1,3-dicarbonyl dichloride or 1,3-Benzenedicarbonyl dichloride, 5-hydroxy- . This compound plays a crucial role in the synthesis of aramid fibers used in the production of dual-purpose functional and construction materials . Aramid fibers, such as Nomex® and Kevlar®, owe their strength and stability to the initial polymer formed using 5-Hydroxyisophthaloyl dichloride as a key building block .
Synthesis Analysis
Various methods exist for synthesizing 5-Hydroxyisophthaloyl dichloride. These include catalytic syntheses and different initial materials. The quality of the target acid dichlorides and the raw materials used significantly impact the synthesis process .
Molecular Structure Analysis
The molecular formula of 5-Hydroxyisophthaloyl dichloride is C8H4Cl2O3 , with a molecular weight of approximately 219.02 g/mol . Its chemical structure consists of a benzene ring with two chlorine atoms and a hydroxyl group attached at specific positions .
Chemical Reactions Analysis
5-Hydroxyisophthaloyl dichloride participates in various chemical reactions. It is a precursor in the synthesis of polymers, including polyesters. Additionally, it serves as a purification membrane material for removing carbon dioxide from methane and nitrogen or water from organic solvents .
Mechanism of Action
properties
CAS RN |
61842-44-2 |
|---|---|
Product Name |
5-Hydroxyisophthaloyl dichloride |
Molecular Formula |
C8H4Cl2O3 |
Molecular Weight |
219.02 g/mol |
IUPAC Name |
5-hydroxybenzene-1,3-dicarbonyl chloride |
InChI |
InChI=1S/C8H4Cl2O3/c9-7(12)4-1-5(8(10)13)3-6(11)2-4/h1-3,11H |
InChI Key |
PVOFLWDXEXGWNT-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C=C1C(=O)Cl)O)C(=O)Cl |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)Cl)O)C(=O)Cl |
Other CAS RN |
61842-44-2 |
Origin of Product |
United States |
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